Cas no 2196444-13-8 (1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2196444-13-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5409913
• PubChem ID: 132317566
• Update Time: 2025-06-14

1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Methoxy-3-pyridinyl)-1-pyrrolidinyl]-2-propen-1-one
• Z2738285176
• AKOS034007505
• 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one
• EN300-7530899
• 2196444-13-8

• Inchi： 1S/C13H16N2O2/c1-3-12(16)15-8-6-10(9-15)11-5-4-7-14-13(11)17-2/h3-5,7,10H,1,6,8-9H2,2H3
• InChI Key： FQJPQBCGQQLMPW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1CN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.6±42.0 °C(Predicted)
• pka: 3.50±0.12(Predicted)

Additional information on 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one

Recent Advances in the Study of 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one (CAS: 2196444-13-8)

In recent years, the compound 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one (CAS: 2196444-13-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and methoxypyridine moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the pyrrolidine ring system. The methoxypyridine moiety, a key structural feature, has been shown to enhance the compound's bioavailability and target specificity. These synthetic advancements are critical for scaling up production for preclinical and clinical studies.

Biological evaluations of this compound have revealed its potent activity as a kinase inhibitor, particularly targeting kinases involved in inflammatory and oncogenic pathways. In vitro studies demonstrate that 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one exhibits selective inhibition of specific kinase isoforms, reducing off-target effects. This selectivity is attributed to the compound's ability to form stable hydrogen bonds with key residues in the kinase active site, as elucidated by X-ray crystallography studies.

In vivo studies using animal models have further validated the therapeutic potential of this compound. For instance, in murine models of rheumatoid arthritis, administration of 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one significantly reduced joint inflammation and cartilage degradation. These effects were mediated through the suppression of pro-inflammatory cytokines and inhibition of matrix metalloproteinases. These findings suggest that the compound could be a viable candidate for treating chronic inflammatory diseases.

Despite these promising results, challenges remain in the development of 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations. Additionally, further toxicology studies are required to ensure its safety profile in humans. Ongoing research is focused on addressing these limitations through structural modifications and novel delivery systems.

In conclusion, 1-[3-(2-Methoxypyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one (CAS: 2196444-13-8) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its unique structural features and potent biological activity make it a valuable candidate for further development. Future research should prioritize optimizing its pharmacokinetic properties and expanding its therapeutic applications. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for treating complex diseases.